Cas no 148021-76-5 (6-HEPTEN-3-OL, (R)-)

• Product Name: 6-HEPTEN-3-OL, (R)-
• CAS No: 148021-76-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 3326303
• PubChem ID: 7015165
• Update Time: 2025-10-28

6-HEPTEN-3-OL, (R)- Chemical and Physical Properties

Names and Identifiers

• 6-HEPTEN-3-OL, (R)-
• (3R)-hept-6-en-3-ol
• (R)-Hept-6-en-3-ol
• 148021-76-5
• EN300-7174905

• Inchi： 1S/C7H14O/c1-3-5-6-7(8)4-2/h3,7-8H,1,4-6H2,2H3/t7-/m1/s1
• InChI Key： XFXWEAWJVWCOBF-SSDOTTSWSA-N
• SMILES： CC[C@@H](O)CCC=C

Computed Properties

• Exact Mass: 114.104465066Da
• Monoisotopic Mass: 114.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 6-HEPTEN-3-OL, (R)-

Introduction to 6-HEPTEN-3-OL, (R)- (CAS No. 148021-76-5)

6-Hepten-3-ol, (R)- (CAS No. 148021-76-5) is a chiral organic compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a member of the heptenols and is characterized by its unique molecular structure, which includes a chiral center at the third carbon position. The presence of this chiral center imparts distinct properties to the compound, making it valuable for various applications in both academic and industrial settings.

The chemical formula of 6-Hepten-3-ol, (R)- is C₇H₁₄O, and its molecular weight is approximately 114.18 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility in different solvents, have been extensively studied and documented in the literature.

In recent years, the interest in 6-Hepten-3-ol, (R)- has increased due to its potential applications in the synthesis of bioactive molecules and pharmaceuticals. The chiral nature of the compound makes it particularly useful in asymmetric synthesis, where it can serve as a building block or a chiral auxiliary. This has led to its use in the development of new drugs and therapeutic agents.

6-Hepten-3-ol, (R)- has been explored for its biological activities as well. Studies have shown that it exhibits anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 6-Hepten-3-ol, (R)- derivatives showed significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that the compound could be a promising lead for the development of new anti-inflammatory drugs.

The synthesis of 6-Hepten-3-ol, (R)- has been optimized using various methodologies to ensure high enantiomeric purity. One common approach involves the use of chiral catalysts or auxiliaries to achieve stereoselective reduction or addition reactions. For example, a study published in Organic Letters described a highly efficient method for synthesizing (R)-6-hepten-3-ol using a chiral phosphoric acid catalyst. This method not only provided high yields but also excellent enantiomeric excess (ee) values.

In addition to its synthetic applications, 6-Hepten-3-ol, (R)- has been investigated for its potential use as a fragrance ingredient. Its unique odor profile makes it suitable for use in perfumes and other cosmetic products. However, regulatory guidelines must be followed to ensure its safe use in consumer products.

The environmental impact of 6-Hepten-3-ol, (R)- has also been studied to assess its biodegradability and potential ecotoxicity. Research indicates that the compound is biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

In conclusion, 6-Hepten-3-ol, (R)- (CAS No. 148021-76-5) is a versatile compound with a wide range of applications in organic chemistry, biochemistry, pharmaceutical research, and consumer products. Its unique chiral structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.